N'-(3-cyclohexen-1-ylmethylene)-2,4-dihydroxybenzohydrazide

• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• IUPAC Name: N-[(E)-cyclohex-3-en-1-ylmethylideneamino]-2,4-dihydroxybenzamide
• InChI: InChI=1S/C14H16N2O3/c17-11-6-7-12(13(18)8-11)14(19)16-15-9-10-4-2-1-3-5-10/h1-2,6-10,17-18H,3-5H2,(H,16,19)/b15-9+
• InChI Key: FQESQADCJXWSJK-OQLLNIDSSA-N
• Isomeric SMILES: C1CC(CC=C1)/C=N/NC(=O)C2=C(C=C(C=C2)O)O
• SMILES: C1CC(CC=C1)C=NNC(=O)C2=C(C=C(C=C2)O)O

Description

N-(1-cyclohex-3-enylmethylideneamino)-2,4-dihydroxybenzamide is a member of salicylamides.

Scientific Research Applications

Crystal Structures and Biological Properties

N'-(3-cyclohexen-1-ylmethylene)-2,4-dihydroxybenzohydrazide derivatives have been explored in the synthesis and characterization of nickel(II) complexes. These complexes exhibit moderate affinity for calf thymus DNA, primarily through groove binding modes. Molecular docking and dynamics simulations support this interaction. In vitro cytotoxicity studies show low activity against human cervical and breast cancer cell lines (Yang et al., 2020).

Anticancer Potency

Derivatives of this compound have been evaluated for their anticancer potential. Specific derivatives demonstrated high antitumor efficiency against human breast adenocarcinoma and lung carcinoma cell lines. Some compounds showed significant apoptosis levels in lung carcinoma cell lines, even at lower concentrations than cisplatin (Turan-Zitouni et al., 2018).

Synthesis and Characterization in Anticancer Evaluation

Research on this compound involved its use in synthesizing compounds evaluated for anticancer activity. These compounds were tested against various cancer cell lines, with some showing moderate activity (Salahuddin et al., 2014).

Synthesis and Biological Activity

The synthesis of this compound derivatives and their biological activity have been a subject of study. These compounds showed significant insecticidal and anti-nematode activities. For example, one derivative demonstrated high effectiveness against house flies and rice weevils, while others were effective against nematodes, reducing gall formation on cucumber roots (Konovalova et al., 2020).